Cas no 1261823-92-0 (5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl)

• Product Name: 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261823-92-0
• MF: C₁₄H₇ClF₆
• MW: 324.648803949356
• CID: 4992794
• Update Time: 2025-06-11

5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7ClF6/c15-11-5-9(12(16)6-10(11)13(17)18)7-2-1-3-8(4-7)14(19,20)21/h1-6,13H
• InChI Key： LEVJLTCNLRPGGU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(=C1)C1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl

Introduction to 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261823-92-0)

5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl (CAS No. 1261823-92-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This biphenyl derivative features a chloro substituent at the 5-position, a difluoromethyl group at the 4-position, a fluoro atom at the 2-position, and a trifluoromethyl group at the 3'-position of the second benzene ring. Such a combination of halogenated aromatic rings makes it an intriguing candidate for further exploration in drug discovery and material science.

The compound's structure imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a promising scaffold for developing novel therapeutic agents. Recent studies have highlighted the potential of halogenated biphenyls in modulating enzyme activity and receptor binding, areas where 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl could play a significant role.

In the realm of medicinal chemistry, the substitution pattern of this biphenyl derivative influences its pharmacokinetic profile, including solubility, bioavailability, and half-life. The difluoromethyl group, in particular, is known to improve metabolic stability by resisting oxidative degradation. This feature is highly valuable in drug development, as it can extend the duration of action and reduce the frequency of dosing. Furthermore, the trifluoromethyl group contributes to electron-withdrawing effects, which can modulate the compound's reactivity and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of such compounds with high precision. Molecular docking studies using 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl have shown promising results in targeting various enzymes and receptors associated with inflammatory diseases, cancer, and infectious disorders. These virtual screenings have identified potential lead compounds that could be further optimized through iterative synthesis and testing.

The agrochemical sector has also shown interest in halogenated biphenyls due to their potential as intermediates in the synthesis of pesticides and herbicides. The structural complexity of 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl allows for modifications that could enhance its efficacy against resistant pests while maintaining environmental safety. This dual applicability across pharmaceuticals and agrochemicals underscores the versatility of this compound.

Manufacturing processes for 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to construct the desired framework efficiently. The use of catalytic systems that promote regioselectivity is crucial in achieving the correct substitution pattern without unwanted byproducts.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data suggest that it exhibits low acute toxicity when tested in vitro and in vivo under controlled conditions. However, long-term exposure studies are necessary to fully assess its chronic effects and potential side interactions with other drugs or environmental factors.

Future research directions for 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl include exploring its role in targeted drug delivery systems and combination therapies. Its ability to cross cell membranes makes it an attractive candidate for nanoparticles-based delivery platforms, which could enhance therapeutic efficacy while minimizing systemic side effects. Additionally, combination studies with existing drugs could reveal synergistic effects that might improve treatment outcomes for complex diseases.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl. These algorithms can analyze vast datasets to predict biological activity and optimize synthetic routes, significantly reducing the time and cost associated with traditional trial-and-error methods. Such innovations are transforming how new drugs are developed, making compounds like this one more accessible for clinical testing.

In conclusion, 5-Chloro-4-(difluoromethyl)-2-fluoro-3'-(trifluoromethyl)biphenyl represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases while maintaining favorable pharmacokinetic properties. As research continues to uncover new possibilities for this compound, its significance in modern chemistry is likely to grow even further.